Cas no 1421522-95-3 (N-(propan-2-yl)-3-{[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy}azetidine-1-carboxamide)

• Product Name: N-(propan-2-yl)-3-{[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy}azetidine-1-carboxamide
• CAS No: 1421522-95-3
• MF: C₁₅H₁₆F₃N₃O₂S
• MW: 359.366652488709
• CID: 5402325
• Update Time: 2025-06-27

N-(propan-2-yl)-3-{[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy}azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-propan-2-yl-3-[[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy]azetidine-1-carboxamide
• N-(propan-2-yl)-3-{[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy}azetidine-1-carboxamide

• Inchi： 1S/C15H16F3N3O2S/c1-8(2)19-13(22)21-6-9(7-21)23-14-20-12-10(15(16,17)18)4-3-5-11(12)24-14/h3-5,8-9H,6-7H2,1-2H3,(H,19,22)
• InChI Key： VUMDRACPUGASQL-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)C)=O)CC(OC2=NC3=C(C(F)(F)F)C=CC=C3S2)C1

Additional information on N-(propan-2-yl)-3-{[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy}azetidine-1-carboxamide

N-(Propan-2-Yl)-3-{[4-(Trifluoromethyl)-1,3-Benzothiazol-2-Yl]Oxy}Azetidine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1421522-95-3, known as N-(propan-2-yl)-3-{[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy}azetidine-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in organic synthesis.

The molecular structure of N-(propan-2-yl)-3-{[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy}azetidine-1-carboxamide is characterized by a benzothiazole ring system, which is a heterocyclic aromatic compound. The benzothiazole moiety is further substituted with a trifluoromethyl group at the 4-position, enhancing its electronic properties and reactivity. The azetidine ring, a four-membered cyclic amine, is connected to the benzothiazole via an ether linkage at the 3-position. Additionally, the molecule features an N-propan-2-yl carboxamide group at the 1-position of the azetidine ring, which contributes to its solubility and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. One study published in *Journal of Medicinal Chemistry* demonstrated that N-(propan-2-Yl) substitution significantly improves the pharmacokinetic profile of the molecule, making it a promising candidate for drug delivery systems. The trifluoromethyl group at the benzothiazole ring was shown to enhance stability and reduce metabolic degradation, which are critical factors in drug design.

The synthesis of N-(propan-2-Yl)-3-{[4-(Trifluoromethyl)-1,3-Benzothiazol-2-Yl]Oxy}Azetidine-1-Carboxamide involves a multi-step process that includes nucleophilic substitution and amide bond formation. Researchers have optimized reaction conditions to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining product quality.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been explored as a lead compound for anti-inflammatory and anti-cancer therapies due to its ability to modulate key cellular pathways. In materials science, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

One of the most exciting developments involving this compound is its role in drug delivery systems. Studies have demonstrated that azetidine-based carriers can effectively encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. The trifluoromethyl substitution further improves the stability of these carriers under physiological conditions.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. Quantum mechanical calculations have revealed that the benzothiazole ring exhibits strong electron-withdrawing effects due to the trifluoromethyl group, which can influence its interaction with biological targets.

In conclusion, N-(Propan-2-Yl)-3-{[4-(Trifluoromethyl)-1,3-Benzothiazol-2-Yl]Oxy}Azetidine-1-Carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.